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Compound of Interest

Compound Name: FR173657

Cat. No.: B1672740

Application Notes and Protocols for FR173657 In
DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR173657 is a potent and selective nonpeptide antagonist of the bradykinin B2 receptor.[1]
Bradykinin, a vasoactive peptide, exerts its effects through two main G protein-coupled
receptors, B1 and B2. The bradykinin B2 receptor is constitutively expressed in a variety of
tissues and is involved in physiological processes such as vasodilation and inflammation.
Consequently, FR173657 is a valuable tool for investigating the role of the bradykinin B2
receptor in various physiological and pathological conditions. These application notes provide a
detailed protocol for the preparation of FR173657 solutions in dimethyl sulfoxide (DMSO) for
use in experimental settings.

Data Presentation

Quantitative data regarding the solubility and stability of FR173657 in DMSO is not readily
available in published literature. The following table provides general recommendations for the
preparation and storage of small molecule inhibitors in DMSO, which can be applied to
FR173657. It is strongly recommended to perform small-scale solubility and stability tests for
your specific experimental conditions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1672740?utm_src=pdf-interest
https://www.benchchem.com/product/b1672740?utm_src=pdf-body
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b1672740?utm_src=pdf-body
https://www.benchchem.com/product/b1672740?utm_src=pdf-body
https://www.benchchem.com/product/b1672740?utm_src=pdf-body
https://www.benchchem.com/product/b1672740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Value/lRecommendation

Source

Solvent

Dimethyl Sulfoxide (DMSO),

anhydrous

General Lab Practice

Reported in vitro Working

Concentrations

10 nM - 300 nM

[2]

Recommended Stock Solution

Concentration

1mM-10 mM

General Lab Practice

Storage of Stock Solution

Aliquot and store at -20°C for
short-term (up to 3 months) or

-80°C for long-term.

[1]3]

Stability of Stock Solution

Avoid repeated freeze-thaw
cycles. For many compounds,
solutions in DMSO are stable

for up to 3 months at -20°C.

[1]

Final DMSO Concentration in

Assay

< 0.5% (v/v), ideally < 0.1%
(Vviv)

General Lab Practice

Experimental Protocols

Materials
e FR173657 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, nuclease-free microcentrifuge tubes

o Calibrated pipettes and sterile filter tips

o \ortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparation of a 10 mM Stock Solution of
FR173657 in DMSO

e Pre-handling:

o Before opening, allow the vial of FR173657 powder to equilibrate to room temperature for
at least 15-20 minutes. This prevents the condensation of moisture, which can affect the

stability and solubility of the compound.
o Briefly centrifuge the vial to ensure all the powder is at the bottom.
o Calculation of Required DMSO Volume:
o The molecular weight of FR173657 is 659.5 g/mol .
o To prepare a 10 mM stock solution, use the following formula:
= Volume of DMSO (in L) = (Mass of FR173657 in g) / (659.5 g/mol * 0.010 mol/L)
» For example, to dissolve 1 mg (0.001 g) of FR173657:

= Volume of DMSO (uL) = (0.001 g/ (659.5 g/mol * 0.010 mol/L)) * 1,000,000 pL/L =
151.6 pL

¢ Dissolution:

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial
containing the FR173657 powder.

o Cap the vial tightly and vortex thoroughly for at least 1-2 minutes to dissolve the

compound completely.

o Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,
gentle warming (to 37°C) or brief sonication can be used to aid dissolution.

 Aliquoting and Storage:
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o Once the FR173657 is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw
cycles which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and your initials.

o For short-term storage (up to 3 months), store the aliquots at -20°C. For long-term
storage, -80°C is recommended.

Protocol for Preparing Working Solutions

e Thawing the Stock Solution:

o When ready to use, remove a single aliquot of the FR173657 stock solution from the
freezer and allow it to thaw completely at room temperature.

o Serial Dilution (if necessary):

o Itis often necessary to perform a serial dilution of the concentrated stock solution in
DMSO to achieve the desired intermediate concentrations before the final dilution into the
agueous experimental buffer or cell culture medium.

 Final Dilution into Aqueous Medium:

o To minimize precipitation, add the FR173657 DMSO solution dropwise to the aqueous
buffer or cell culture medium while gently vortexing or swirling the tube.

o Ensure the final concentration of DMSO in your experiment is kept as low as possible
(ideally < 0.1% v/v) to avoid solvent-induced toxicity to cells.

o Always include a vehicle control in your experiments, which consists of the same final
concentration of DMSO without the FR173657.

Mandatory Visualizations
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Caption: Signaling pathway of the Bradykinin B2 receptor and inhibition by FR173657.
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Caption: Experimental workflow for preparing FR173657 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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